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Compound of Interest

Compound Name: dgp-1105

Cat. No.: B1230525

Application Notes and Protocols for DQP-1105
For Researchers, Scientists, and Drug Development
Professionals

Introduction

DQP-1105 is a potent and selective noncompetitive antagonist of the N-methyl-D-aspartate
(NMDA) receptor, exhibiting a significant preference for subunits GIuN2C and GIuN2D.[1][2][3]
Its mechanism of action involves reducing the frequency of channel opening, making it a
valuable tool for investigating the physiological and pathological roles of GIuN2C/D-containing
NMDA receptors. These receptors are implicated in various neurological processes and
disorders, including Parkinson's disease, schizophrenia, and epilepsy.[1][4] Proper preparation
of DQP-1105 stock solutions is critical for obtaining accurate and reproducible experimental
results. This document provides detailed protocols for the preparation, storage, and handling of
DQP-1105 solutions.

Data Presentation

A summary of the key quantitative data for DQP-1105 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 558.42 g/mol [1][5]
Molecular Formula C29H24BrNzOa4 [5]1[6]
CAS Number 380560-89-4 [5][6]
Purity >97% [5]
Appearance White to off-white or pale 5171

yellow solid

Solubility in DMSO

Up to 100 mM (55.84 mg/mL)

Aqueous Solubility

Low

[1]

Storage (Solid)

-20°C

[5](6]

Storage (DMSO Stock)

-20°C for up to 1 month; -80°C

for up to 6 months

[7]

Experimental Protocols

1. Preparation of a 10 mM DQP-1105 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of DQP-1105 in dimethyl

sulfoxide (DMSO).

Materials:

DQP-1105 solid powder

Calibrated micropipettes

Vortex mixer

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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e Optional: Water bath or sonicator
Procedure:

o Equilibrate Reagents: Allow the DQP-1105 vial and DMSO to warm to room temperature
before opening to prevent condensation.

o Weigh DQP-1105: Accurately weigh the desired amount of DQP-1105 powder. For example,
to prepare 1 mL of a 10 mM stock solution, you will need 5.58 mg of DQP-1105 (Molecular
Weight = 558.42 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of DMSO to the DQP-1105 powder. For a 10
mM solution, dissolve 5.58 mg of DQP-1105 in 1 mL of DMSO.

o Ensure Complete Dissolution: Vortex the solution thoroughly. If the compound does not
dissolve completely, gentle warming (up to 60°C) or sonication can be applied.[7] Ensure the
solution is clear before use.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7]
Some sources recommend storing under a nitrogen atmosphere.[7]

2. Preparation of Working Solutions

For most in vitro experiments, the DMSO stock solution will need to be further diluted in the
appropriate aqueous experimental buffer.

Important Considerations:

e The final concentration of DMSO in the experimental medium should be kept low (typically
<0.1%) to avoid solvent-induced artifacts.

e Due to the low agqueous solubility of DQP-1105, it is crucial to ensure that the compound
does not precipitate upon dilution into the aqueous buffer. Perform a serial dilution if
necessary.
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Example Dilution:
To prepare a 10 uM working solution from a 10 mM stock:

o Perform a 1:100 dilution by adding 1 pL of the 10 mM stock solution to 99 uL of your
experimental buffer.

e This will result in a 100 uM intermediate solution.

e Then, perform a 1:10 dilution by adding 10 uL of the 100 uM intermediate solution to 90 pL of
your experimental buffer to achieve a final concentration of 10 uM.

Mandatory Visualizations
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Caption: Workflow for preparing DQP-1105 stock and working solutions.
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Caption: DQP-1105 as a noncompetitive antagonist of the NMDA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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